2-(5-Bromothiazol-2-YL)acetonitrile
Overview
Description
2-(5-Bromothiazol-2-YL)acetonitrile is a chemical compound with the molecular formula C5H3BrN2S . It has been widely used in various scientific experiments due to its excellent biological properties.
Molecular Structure Analysis
The molecular structure of 2-(5-Bromothiazol-2-YL)acetonitrile consists of a bromothiazole ring attached to an acetonitrile group . The InChI code for this compound is1S/C5H3BrN2S/c6-5-8-3-4 (9-5)1-2-7/h3H,1H2
. Physical And Chemical Properties Analysis
2-(5-Bromothiazol-2-YL)acetonitrile has a molecular weight of 203.06 g/mol . Its exact mass and monoisotopic mass are 201.92003 g/mol . It has a topological polar surface area of 64.9 Ų .Scientific Research Applications
Environmental Monitoring
2-(5-Bromothiazol-2-YL)acetonitrile: has been utilized in the development of a fluorescent sensor for the detection of mercury ions in water. This sensor exhibits a highly selective and sensitive response, with a visual color change from colorless to pink upon the presence of Hg²⁺ ions . The sensor’s binding affinity and detection limit for mercury have been quantified, demonstrating its potential for real-time environmental monitoring of toxic elements .
Solvent Polarity Indicators
The compound has been reported to be a component in the synthesis of azo dyes, which can act as solvent polarity indicators. These indicators are valuable in various fields of chemistry and materials science for determining the solvating power of a solvent, which is crucial for predicting solute behavior .
Pharmaceutical Research
In pharmaceutical research, 2-(5-Bromothiazol-2-YL)acetonitrile can be a precursor in the synthesis of complex molecules. For instance, it could be used in the development of methanones, which are explored for their inhibitory effects on type III secretion systems in Gram-negative bacteria . This application is significant for designing new antibacterial agents.
Future Directions
properties
IUPAC Name |
2-(5-bromo-1,3-thiazol-2-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2S/c6-4-3-8-5(9-4)1-2-7/h3H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJLOOFSSXAYVRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)CC#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromothiazol-2-YL)acetonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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